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Compound of Interest

Compound Name: Ten01

Cat. No.: B15498392 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ten01 is a potent and selective small molecule inhibitor of MEK1/2, key protein kinases in the

RAS/RAF/MEK/ERK signaling cascade.[1][2] This pathway is a critical regulator of various

cellular processes, including proliferation, differentiation, survival, and apoptosis.[3]

Dysregulation of the MEK/ERK pathway is a frequent driver in a multitude of human cancers,

making MEK1/2 a prime target for therapeutic intervention.[1][3] Due to its hydrophobic nature,

typical of many kinase inhibitors designed to bind the ATP pocket, Ten01 exhibits low aqueous

solubility.[4] Therefore, proper preparation of concentrated stock solutions in an appropriate

organic solvent is crucial for accurate and reproducible results in downstream in vitro and in

vivo experiments. This document provides detailed protocols for the preparation, storage, and

use of Ten01 stock solutions.

Data Presentation
Quantitative data for Ten01 are summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of Ten01
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Property Value

Compound Name Ten01

Molecular Formula C₂₁H₂₁N₅O₄

Molecular Weight (MW) 452.5 g/mol

Appearance White to off-white crystalline solid

Purity (by HPLC) >99%

Mechanism of Action Selective, ATP-competitive MEK1/2 inhibitor

Table 2: Solubility of Ten01 in Common Solvents

Solvent Solubility (at 25°C) Notes

DMSO >100 mg/mL (>221 mM)
Recommended for primary

stock solution.

Ethanol ~5 mg/mL (~11 mM)
Limited solubility; not ideal for

high concentration stocks.

Water / PBS (pH 7.4) <0.1 mg/mL (<0.22 mM)
Practically insoluble.

Precipitation will occur.[4]

Cell Culture Medium <0.1 mg/mL (<0.22 mM)
Insoluble. Requires dilution

from DMSO stock.

Table 3: Recommended Storage Conditions for Ten01
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Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C ≥ 3 years
Protect from light and

moisture.

10 mM Stock in

DMSO
-20°C ~1 month

Avoid repeated

freeze-thaw cycles.[5]

10 mM Stock in

DMSO
-80°C ≥ 6 months

Recommended for

long-term storage.

Aliquot before

freezing.[5][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ten01 Stock Solution
in DMSO
This protocol describes the preparation of a high-concentration primary stock solution, which is

essential for minimizing the volume of solvent added to experimental systems.[6]

Materials and Equipment:

Ten01 solid powder (MW = 452.5 g/mol )

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Bath sonicator

Procedure:
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Pre-Experiment Preparation:

Allow the vial of Ten01 powder to equilibrate to room temperature before opening to

prevent condensation of moisture.

Ensure all equipment is clean and sterile. Work in a laminar flow hood or biosafety cabinet

for applications requiring sterility.[7]

Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of Ten01 must be calculated. The

molarity equation is Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight (

g/mol ).[8]

Example Calculation for 1 mL of 10 mM stock:

Convert concentration to M: 10 mM = 0.01 mol/L

Convert volume to L: 1 mL = 0.001 L

Mass (g) = 0.01 mol/L * 0.001 L * 452.5 g/mol = 0.004525 g

Mass (mg) = 4.525 mg

Weighing Ten01:

Carefully weigh out the calculated mass (e.g., 4.525 mg) of Ten01 powder and place it into

a sterile tube. For small quantities, it is often practical to add the solvent directly to the

manufacturer's vial.[9]

Solubilization:

Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the Ten01 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution with no visible particulates should be obtained.
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If dissolution is difficult, brief sonication in a water bath (5-10 minutes) can be used to

facilitate the process.[4][10]

Aliquoting and Storage:

To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20-50 µL) in sterile cryogenic vials or microcentrifuge

tubes.[6][9]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

For long-term storage, place the aliquots at -80°C. For short-term use (up to one month),

-20°C is acceptable.[5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the 10 mM DMSO stock solution into an aqueous

medium for treating cells. It is critical to ensure the final DMSO concentration remains non-toxic

to cells, typically below 0.5%.[5][11]

Materials:

10 mM Ten01 stock solution in DMSO

Sterile cell culture medium or appropriate aqueous buffer (e.g., PBS)

Sterile tubes and pipette tips

Procedure:

Thaw Stock Solution:

Remove one aliquot of the 10 mM Ten01 stock from the freezer and thaw it completely at

room temperature.

Serial Dilution (Recommended):
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Directly diluting the highly concentrated DMSO stock into an aqueous buffer can cause the

compound to precipitate. A serial or stepwise dilution is recommended.[5]

First, prepare an intermediate dilution in cell culture medium. For example, to achieve a 10

µM final concentration from a 10 mM stock (a 1:1000 dilution):

Pipette 999 µL of cell culture medium into a sterile tube.

Add 1 µL of the 10 mM Ten01 stock solution to the medium.

Vortex immediately and thoroughly to ensure rapid mixing and prevent precipitation.

Final Working Concentration:

The resulting 10 µM solution can now be used directly to treat cells or can be further

diluted to create a dose-response curve. The final DMSO concentration in this example is

0.1%, which is well-tolerated by most cell lines.

Vehicle Control:

Always prepare a vehicle control by adding the same final concentration of DMSO to the

cell culture medium without the inhibitor.[11] This is crucial to distinguish the effects of the

compound from any effects of the solvent.

Table 4: Example Serial Dilution Scheme for a 10 mM Stock
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Desired Final
Concentration

Intermediate
Dilution (in
Medium)

Final Dilution (in
Well)

Final DMSO
Concentration

100 µM
1:100 (e.g., 2 µL stock

+ 198 µL medium)
Add as needed 1.0% (May be toxic)

10 µM

1:1000 (e.g., 1 µL

stock + 999 µL

medium)

Add as needed 0.1%

1 µM

1:10,000 (e.g., 1 µL

stock + 999 µL

medium, then 1:10)

Add as needed 0.01%

100 nM

1:100,000 (e.g., 1 µL

stock + 999 µL

medium, then 1:100)

Add as needed 0.001%
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Caption: Simplified MEK/ERK signaling pathway showing the inhibitory action of Ten01.
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Stock Solution Preparation Workflow
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Caption: Experimental workflow for preparing Ten01 stock solutions.

Primary Stock
10 mM in 100% DMSO

Intermediate Dilution
10 µM in Medium

(0.1% DMSO)

1:1000 Dilution

Final Working Concentration
(e.g., 1 µM)

(<0.01% DMSO)

1:10 Dilution

Click to download full resolution via product page

Caption: Logical relationship for diluting a high-concentration DMSO stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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